Cas no 138028-00-9 (MBP MAPK Substrate)

• Product Name: MBP MAPK Substrate
• CAS No: 138028-00-9
• MF: C₄₁H₇₁F₃N₁₈O₁₃
• MW: 1081.11045765877
• CID: 2097840
• PubChem ID: 71308708
• Update Time: 2025-05-19

MBP MAPK Substrate Chemical and Physical Properties

Names and Identifiers

• H-Ala-Pro-Arg-Thr-Pro-Gly-Gly-Arg-Arg-OH
• CID 145707624
• (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-1-[(2S,3R)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid;2,2,2-trifluoroacetic acid
• Myelin Basic Protein (95-98) S5 Peptide MAP Kinase Substrate Trifluoroacetate
• MBP MAPK Substrate
• MS-31815
• 138028-00-9
• AKOS040756706
• Ala-Pro-Arg-Thr-Pro-Gly-Gly-Arg-Arg, synthetic, lyophilized powder
• G12562

• Inchi： 1S/C39H70N18O11.C2HF3O2/c1-20(40)34(65)56-16-7-12-26(56)33(64)53-23(9-4-14-48-38(43)44)31(62)55-29(21(2)58)35(66)57-17-6-11-25(57)32(63)51-18-27(59)50-19-28(60)52-22(8-3-13-47-37(41)42)30(61)54-24(36(67)68)10-5-15-49-39(45)46;3-2(4,5)1(6)7/h20-26,29,58H,3-19,40H2,1-2H3,(H,50,59)(H,51,63)(H,52,60)(H,53,64)(H,54,61)(H,55,62)(H,67,68)(H4,41,42,47)(H4,43,44,48)(H4,45,46,49);(H,6,7)/t20-,21+,22-,23-,24-,25-,26-,29-;/m0./s1
• InChI Key： YHKVFUUXPSSWNF-NRNNTDPLSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@H]([C@@H](C)O)NC([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCCN1C([C@H](C)N)=O)=O)=O)N1CCC[C@H]1C(NCC(NCC(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)=O

Computed Properties

• Exact Mass: 966.54714512g/mol
• Monoisotopic Mass: 966.54714512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 75
• Rotatable Bond Count: 28
• Complexity: 1950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 529
• XLogP3: -9.4

MBP MAPK Substrate Security Information

• WGK Germany：3

Additional information on MBP MAPK Substrate

MBP MAPK Substrate (CAS No. 138028-00-9): A Key Tool in Modern Molecular Biology and Drug Discovery

The compound MBP MAPK Substrate (Chemical Abstracts Service Number: CAS No. 138028-00-9) represents a critical reagent in the field of molecular biology and pharmacological research. This substrate is specifically designed to interact with the Mitogen-Activated Protein Kinase (MAPK) pathway, a fundamental signaling cascade that plays a pivotal role in various cellular processes, including cell proliferation, differentiation, stress response, and inflammation. The precise interaction between MBP MAPK Substrate and MAPK enzymes has made it an indispensable tool for researchers studying signal transduction mechanisms and developing targeted therapies.

The MAPK pathway is a highly conserved intracellular signaling network that regulates a wide array of biological processes. It consists of three main kinases: extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 mitogen-activated protein kinase (p38). Each of these kinases has distinct roles and substrates, making them attractive targets for therapeutic intervention. Among these, ERK is particularly well-studied due to its involvement in cell growth, differentiation, and survival. The development of specific substrates like MBP MAPK Substrate has allowed researchers to gain deeper insights into the regulation of these kinases and their downstream effectors.

MBP MAPK Substrate is engineered to serve as a fluorescent or enzymatic reporter for MAPK activity. When incubated with active MAPK enzymes, the substrate undergoes phosphorylation, leading to a detectable change in its physical or chemical properties. This change can be measured using various techniques, such as fluorescence microscopy, luminescence assays, or colorimetric methods. The ability to visualize and quantify MAPK activity in real-time has significantly enhanced our understanding of cellular responses to external stimuli and has facilitated the identification of novel drug targets.

In recent years, significant advancements have been made in the application of MBP MAPK Substrate in high-throughput screening (HTS) platforms. These screens enable researchers to rapidly identify small molecules that modulate MAPK activity, thereby accelerating the drug discovery process. For instance, studies have shown that certain compounds can inhibit or activate specific MAPK isoforms, providing valuable insights into their potential therapeutic applications. Such findings have paved the way for the development of targeted therapies for diseases such as cancer, where dysregulation of the MAPK pathway is common.

The versatility of MBP MAPK Substrate extends beyond basic research; it also finds utility in diagnostic applications. By measuring MAPK activity in patient samples, clinicians can gain insights into disease progression and treatment response. For example, elevated levels of phosphorylated ERK have been observed in certain types of cancer, suggesting that targeting this pathway could be an effective therapeutic strategy. Additionally, MBP MAPK Substrate-based assays are being used to monitor the efficacy of anti-cancer drugs that inhibit MAPK signaling.

The latest research on MBP MAPK Substrate has revealed novel aspects of its utility in studying cellular responses to stress and inflammation. A study published in the journal Nature Communications demonstrated that exposure to environmental stressors can induce rapid activation of the JNK branch of the MAPK pathway. Using MBP MAPK Substrate, researchers were able to visualize this activation in living cells, providing evidence for a previously unknown mechanism of stress response regulation. Such findings highlight the importance of this substrate in elucidating complex signaling networks.

In addition to its role in basic research, MBP MAPK Substrate has been instrumental in developing novel therapeutic approaches. Researchers have utilized this substrate to screen for compounds that selectively inhibit specific MAPK isoforms without affecting others. This selectivity is crucial for minimizing side effects associated with drug therapy. For instance, a recent study identified a small molecule that selectively inhibits p38α without impacting ERK or JNK activity. This compound showed promise in preclinical models for treating inflammatory diseases.

The development of next-generation MBP MAPK Substrate-based assays has further enhanced their sensitivity and specificity. Advances in biotechnology have enabled the creation of substrates with improved fluorescence properties and reduced background noise. These advancements have allowed researchers to detect even subtle changes in MAPK activity, leading to more accurate measurements and better understanding of cellular processes.

The future prospects for MBP MAPK Substrate are promising, with ongoing research exploring its potential applications in personalized medicine. By integratingMAPKinaseSubstrates into diagnostic panels, clinicians can tailor treatment plans based on individual patient profiles. This approach holds particular promise for cancers where mutations in genes encoding MAP kinases are common.

In conclusion,MATAP KSubstrates (CAS No.< strong>CASNo .138028-00-9) represent an essential tool for researchers studying theMAPKinasepathway . Their abilityto visualizeandquantifyMAPKinactivityhas significantly advanced our understandingofcellularprocessesandfacilitatedtheidentificationofnoveltreatmentstrategies . Asresearchcontinuestoevolve,theutilityofMATAP KSubstrates